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Compound of Interest

Compound Name: Tridecane

Cat. No.: B166401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermophysical properties
of n-tridecane (C13H28), a straight-chain alkane. Understanding these properties is crucial for
various applications, including its use as a solvent, in fuel components, and as a reference
material in scientific research. This document presents quantitative data in structured tables,
details the experimental protocols for measuring these properties, and includes a workflow
diagram for their determination.

Thermophysical Properties of n-Tridecane

The following tables summarize the temperature-dependent thermophysical properties of n-
tridecane. These properties include density, viscosity, thermal conductivity, and specific heat

capacity.

Table 1: Density of n-Tridecane at Different Temperatures
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Temperature (K) Density (g/mL)

298.15 0.756[1]

313.15

333.15

353.15

373.15

Note: A comprehensive dataset for density at various temperatures and pressures is available
from the National Institute of Standards and Technology (NIST) TRC Web Thermo Tables.[2]
Further experimental data has been measured from 293.15 K to 353.15 K at pressures up to
100 MPa.[3]

Table 2: Dynamic Viscosity of n-Tridecane at Different Temperatures

Temperature (K) Viscosity (mPa-s)

288.15

293.15

298.15

313.15

333.15

Note: Experimental data for the dynamic viscosity of n-tridecane in mixtures has been reported
over a temperature range of 293.15 K to 353.15 K at pressures up to 100 MPa.[3] The viscosity
of n-tridecane decreases with increasing temperature.[4][5]

Table 3: Thermal Conductivity of Liquid n-Tridecane at Different Temperatures
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Temperature (K) Thermal Conductivity (W/m-K)

273

300

400

500

600

Note: The National Institute of Standards and Technology (NIST) provides a collection of
experimental data points for the thermal conductivity of liquid n-tridecane in equilibrium with
gas over a temperature range of 273 K to 600 K.[2] Generally, the thermal conductivity of liquid

n-alkanes decreases with increasing temperature.[6]

Table 4: Isobaric Heat Capacity of Liquid n-Tridecane at Different Temperatures and Pressures

Isobaric Heat Capacity

Temperature (K) Pressure (MPa)
(Jlg'K)
313.15 0.1
313.15 100
373.15 0.1
373.15 100

Note: Isobaric heat capacities of liquid n-tridecane have been measured from 313.15 K to
373.15 K at pressures up to 100 MPa.[7][8] The isobaric heat capacity of liquid n-tridecane
generally increases with temperature and decreases with pressure.

Experimental Protocols

The determination of thermophysical properties requires precise and standardized
experimental procedures. Below are detailed methodologies for measuring the key properties

of n-tridecane.
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2.1. Density Measurement
Density is defined as the mass of a substance per unit volume.[9][10]
e Pycnometry:[9]

o A pycnometer, a flask with a precisely known volume, is thoroughly cleaned, dried, and
weighed (m_empty).

o The pycnometer is filled with n-tridecane, ensuring no air bubbles are present.

o The filled pycnometer is placed in a thermostat at the desired temperature until thermal
equilibrium is reached.

o The excess liquid is removed, and the pycnometer is cleaned from the outside and
weighed again (m_filled).

o The density (p) is calculated using the formula: p = (m_filled - m_empty) / V, where V is
the volume of the pycnometer.

 Vibrating Tube Densitometry:[9]

o

A U-shaped tube is filled with the n-tridecane sample.

[¢]

The tube is electromagnetically excited to vibrate at its natural frequency.

[¢]

The instrument measures the oscillation period, which is directly related to the density of
the fluid inside the tube.

o

The instrument is calibrated using fluids of known density, such as dry air and pure water.

[°]
2.2. Viscosity Measurement
Viscosity is a measure of a fluid's resistance to flow.[4]

e Falling Sphere Viscometer:[11][12]
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o A sphere of known size and density is allowed to fall through a graduated cylinder
containing n-tridecane at a constant temperature.

o The time it takes for the sphere to fall a specific distance between two marked points is
measured.

o The terminal velocity of the sphere is calculated.

o Stokes' Law is applied to calculate the viscosity, considering the densities of the sphere
and the liquid, the acceleration due to gravity, and the sphere's radius.[12] It is crucial that
the flow around the sphere is laminar.[11]

o Rotational Viscometer:[11]

[¢]

A spindle is immersed in the n-tridecane sample, which is maintained at a constant
temperature.

o

The spindle is rotated at a constant speed.

[e]

The torque required to rotate the spindle is measured, which is proportional to the
viscosity of the fluid.

[e]

The viscosity is determined based on the instrument's calibration.
2.3. Thermal Conductivity Measurement
Thermal conductivity is the property of a material to conduct heat.

o Transient Hot-Wire Method:[13][14][15]

[e]

A thin platinum wire is immersed in the liquid n-tridecane.

o

The wire acts as both a heating element and a resistance thermometer.[14]

[¢]

A step voltage is applied to the wire, causing its temperature to rise.

[¢]

The rate of temperature increase is measured by recording the change in the wire's
resistance over time.
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o The thermal conductivity is determined from the linear relationship between the
temperature rise and the logarithm of time.[14]

o Steady-State Methods (e.g., Guarded Hot Plate):[14][16]

o A sample of n-tridecane of known thickness is placed between a hot plate and a cold
plate.

o A known amount of heat is supplied by the hot plate, and the temperatures of both plates
are measured once a steady state is reached (i.e., temperatures are constant over time).

o The thermal conductivity is calculated using Fourier's law of heat conduction, taking into
account the heat flux, temperature difference, and sample thickness.[14]

2.4. Specific Heat Capacity Measurement

Specific heat capacity is the amount of heat energy required to raise the temperature of a unit
mass of a substance by one degree Celsius.[17]

e Method of Mixtures (Calorimetry):[17][18]

o A known mass of n-tridecane at a specific initial temperature is placed in a calorimeter of
known heat capacity.

o A substance of known mass and higher temperature (e.g., a heated metal block) is
introduced into the n-tridecane.

o The mixture is stirred until a final equilibrium temperature is reached.

o Based on the principle of energy conservation (heat lost by the hot object equals the heat
gained by the n-tridecane and the calorimeter), the specific heat capacity of the n-
tridecane can be calculated.[17]

o Electrical Calorimetry:[19][20][21]

o A known mass of n-tridecane is placed in a well-insulated calorimeter.
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o An electric heater with a known power output is used to heat the liquid for a specific
amount of time.

o The initial and final temperatures of the liquid are measured.

o The specific heat capacity is calculated by equating the electrical energy supplied to the
heat absorbed by the n-tridecane and the calorimeter.

Experimental Workflow

The following diagram illustrates a logical workflow for the experimental determination of the
thermophysical properties of n-tridecane.
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Sample Preparation

Procure high-purity n-tridecane

Density Measurement Viscosity Measurement Thermal Conductivity Measurement Specific Heat Capacity Measurement

Degas sample to remove dissolved gases Select method (Pycnometry or Vibrating Tube) Select method (e.g., Falling Sphere)

Select method (e.g., Transient Hot-Wire)

Select method (e.g., Electrical Calorimetry)

Perform measurement at controlled temperature Perform measurement at controlled temperature Perform measurement at controlled temperature Perform measurement over a temperature range

Calculate density Calculate viscosity Calculate thermal conductivity Calculate specific heat capacity

Data Analysis and Reporting

Compile all measured data [

Corelate properties with temperature

Generate technical report with tables and graphs

Click to download full resolution via product page

Experimental workflow for determining thermophysical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermophysical
Properties of n-Tridecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166401#thermophysical-properties-of-n-tridecane-at-
different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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